Cas no 106094-47-7 (3-Fluoroadamantane-1-methanol)

3-Fluoroadamantane-1-methanol is a fluorinated adamantane derivative characterized by its rigid, cage-like structure and the presence of both a fluorine substituent and a hydroxymethyl functional group. This compound is of interest in medicinal chemistry and materials science due to its enhanced stability, lipophilicity, and potential for further functionalization. The fluorine atom introduces electronic effects that can influence reactivity and binding interactions, while the hydroxymethyl group provides a versatile handle for derivatization. Its adamantane core contributes to high thermal and chemical stability, making it suitable for applications in drug design, polymer modification, and advanced material synthesis. The compound's unique structural features enable precise tuning of physicochemical properties.

3-Fluoroadamantane-1-methanol structure

Product Name:3-Fluoroadamantane-1-methanol

CAS No:106094-47-7

MF:C₁₁H₁₇OF

MW:184.25048

MDL:MFCD18800687

CID:1037388

PubChem ID:21634598

Update Time:2025-05-27

3-Fluoroadamantane-1-methanol Chemical and Physical Properties

Names and Identifiers

- (3-Fluoroadamantan-1-yl)methanol
- 3-fluoro-adamantane-1-methanol
- 3-Fluoro-adaMantan-1-Methanol
- 3-Fluoroadamantane-1-methanol
- AK-78600
- FT-0685224
- KB-207340
- QC-213
- RP07427
- (3-fluoro-1-adamantyl)methanol
- AS-59910
- HSPPHIJMDJLXOW-UHFFFAOYSA-N
- MFCD18800687
- SY108074
- (3-Fluorotricyclo[3.3.1.1~3,7~]decan-1-yl)methanol
- AKOS015949460
- 3-fluoroadamantan-1-yl methanol
- DB-344672
- DTXSID50616514
- CS-0329735
- C11H17FO
- SB84500
- 106094-47-7
- SCHEMBL15535903
- MDL： MFCD18800687
- Inchi： InChI=1S/C11H17FO/c12-11-4-8-1-9(5-11)3-10(2-8,6-11)7-13/h8-9,13H,1-7H2
- InChI Key： HSPPHIJMDJLXOW-UHFFFAOYSA-N
- SMILES： C1C2CC3(CC1CC(C2)(C3)F)CO

Computed Properties

Exact Mass: 184.12641
Monoisotopic Mass: 184.126343324g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

3-Fluoroadamantane-1-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM308229-1g	(3-Fluoroadamantan-1-yl)methanol	106094-47-7	95%	1g	$729	2021-06-15
TRC	F059940-25mg	3-Fluoroadamantane-1-methanol	106094-47-7		25mg	$ 505.00	2022-06-05
TRC	F059940-50mg	3-Fluoroadamantane-1-methanol	106094-47-7		50mg	$ 840.00	2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F25130-1g	3-Fluoroadamantane-1-methanol	106094-47-7	95%	1g	¥9110.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F25130-500mg	3-Fluoroadamantane-1-methanol	106094-47-7	95%	500mg	¥5470.0	2023-09-07
Chemenu	CM308229-1g	(3-Fluoroadamantan-1-yl)methanol	106094-47-7	95%	1g	$729	2023-02-19
Key Organics Ltd	AS-59910-100mg	(3-fluoroadamantan-1-yl)methanol	106094-47-7	>95%	100mg	£424.88	2025-02-09
Key Organics Ltd	AS-59910-0.25g	(3-fluoroadamantan-1-yl)methanol	106094-47-7	>95%	0.25g	£750.00	2025-02-09
1PlusChem	1P008U8D-100mg	3-Fluoro-adaMantan-1-Methanol	106094-47-7	95%	100mg	$235.00	2023-12-26
1PlusChem	1P008U8D-250mg	3-Fluoro-adaMantan-1-Methanol	106094-47-7	95%	250mg	$385.00	2023-12-26